Cas no 78752-11-1 (2-Propanol,1-(dimethylamino)-3-(2-propen-1-yloxy)-)
78752-11-1 structure
Product Name:2-Propanol,1-(dimethylamino)-3-(2-propen-1-yloxy)-
CAS No:78752-11-1
MF:C8H17NO2
MW:159.2260825634
CID:567030
PubChem ID:2793817
Update Time:2025-04-19
2-Propanol,1-(dimethylamino)-3-(2-propen-1-yloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol,1-(dimethylamino)-3-(2-propen-1-yloxy)-
- 1-(allyloxy)-3-(dimethylamino)propan-2-ol
- 1-(dimethylamino)-3-prop-2-enoxypropan-2-ol
- 1-Allyloxy-3-dimethylamino-2-propanol
- 1-dimethylamino-3-prop-2-enoxypropan-2-ol
- AC1MDPPS
- AC1Q3WMH
- AG-H-15876
- CTK5E6067
- EINECS 278-981-1
- BGQFHIFQXIMEJB-UHFFFAOYSA-N
- DTXSID50999990
- SCHEMBL565521
- AKOS006273675
- NS00061351
- 78752-11-1
- 1-(Dimethylamino)-3-[(prop-2-en-1-yl)oxy]propan-2-ol
-
- Inchi: 1S/C8H17NO2/c1-4-5-11-7-8(10)6-9(2)3/h4,8,10H,1,5-7H2,2-3H3
- InChI Key: BGQFHIFQXIMEJB-UHFFFAOYSA-N
- SMILES: O(CC=C)CC(CN(C)C)O
Computed Properties
- Exact Mass: 159.126
- Monoisotopic Mass: 159.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- Density: 0.952
- Boiling Point: 224.3°C at 760 mmHg
- Flash Point: 89.5°C
- Refractive Index: 1.46
- PSA: 32.70000
- LogP: 0.11150
2-Propanol,1-(dimethylamino)-3-(2-propen-1-yloxy)- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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